Cas no 2097929-90-1 (5-chloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-chloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• CAS No: 2097929-90-1
• MF: C₁₄H₁₂ClNO₃S₄
• MW: 405.962977409363
• CID: 5834225
• PubChem ID: 121170201
• Update Time: 2025-07-15

5-chloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide
• F6506-2428
• 2097929-90-1
• AKOS032465636
• 5-chloro-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)thiophene-2-sulfonamide
• 5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide
• 5-chloro-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C14H12ClNO3S4/c15-12-3-4-13(22-12)23(18,19)16-9-14(17,10-5-7-20-8-10)11-2-1-6-21-11/h1-8,16-17H,9H2
• InChI Key： FNVCLRXAHGNDKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC(C1=CC=CS1)(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 404.9388556g/mol
• Monoisotopic Mass: 404.9388556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 160Ų

Additional information on 5-chloro-N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylthiophene-2-sulfonamide

5-Chloro-N-(2-Hydroxy-2-(Thiophen-2-Yl)-2-(Thiophen-3-Yl)Ethyl)Thiophene-2-Sulfonamide (CAS No. 2097929-90-1)

The compound 5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide (CAS No. 2097929-90-1) is a highly specialized organic compound with a complex structure that combines multiple functional groups, including a sulfonamide group, hydroxyl group, and thiophene rings. This compound has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceuticals and materials science. The molecule's unique structure and functional groups make it a promising candidate for further research and development.

Thiophene rings are aromatic heterocycles that contribute to the compound's stability and electronic properties. The presence of two thiophene rings in the molecule enhances its ability to participate in π–π interactions, which is crucial for applications in organic electronics and as a building block for advanced materials. Recent studies have explored the use of thiophene-containing compounds in the development of novel semiconductors and optoelectronic devices, where their electronic properties play a pivotal role.

The sulfonamide group in this compound is another key feature, as it is known for its ability to modulate the physicochemical properties of molecules. Sulfonamides are widely used in drug design due to their potential to improve bioavailability and pharmacokinetic profiles. In this compound, the sulfonamide group is attached to a thiophene ring, which further enhances its versatility. Researchers have been investigating the role of sulfonamides in enhancing the solubility and stability of pharmaceutical compounds, making this compound a valuable asset in drug discovery.

The hydroxyl group present in the molecule adds another layer of complexity to its structure. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the compound's solubility, reactivity, and bioavailability. This feature makes the compound suitable for applications where precise control over molecular interactions is essential, such as in enzyme inhibition studies or as a component in advanced biomaterials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the formation of intermediate compounds that are carefully manipulated to achieve the desired stereochemistry and functional group placement. The development of scalable synthetic routes has been a focus of recent research, with efforts directed toward improving yield and purity while minimizing environmental impact.

In terms of applications, 5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)thiophene-2-sulfonamide has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for anti-inflammatory and anti-cancer therapies due to its ability to modulate key cellular pathways. Additionally, its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have also highlighted the importance of understanding the molecular dynamics and intermolecular interactions of this compound. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to predict its binding affinities with various biological targets. These studies provide valuable insights into its potential therapeutic applications and guide further experimental work.

The compound's stereochemistry is another area of active research. The presence of multiple chiral centers introduces complexity into its synthesis and characterization. Researchers are investigating methods to control stereoselectivity during synthesis, which is crucial for ensuring consistent quality and activity in downstream applications.

In conclusion, 5-chloro-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-y